Cas no 75384-93-9 (2H-Quinolizin-2-one, 7-(2,4-dichlorophenyl)octahydro-, cis-)

2H-Quinolizin-2-one, 7-(2,4-dichlorophenyl)octahydro-, cis- structure
75384-93-9 structure
Product Name:2H-Quinolizin-2-one, 7-(2,4-dichlorophenyl)octahydro-, cis-
CAS No:75384-93-9
MF:C15H17Cl2NO
MW:298.207582235336
CID:1777182
PubChem ID:71403781
Update Time:2025-04-21

2H-Quinolizin-2-one, 7-(2,4-dichlorophenyl)octahydro-, cis- Chemical and Physical Properties

Names and Identifiers

    • 2H-Quinolizin-2-one, 7-(2,4-dichlorophenyl)octahydro-, cis-
    • (7R,9aR)-7-(2,4-dichlorophenyl)-1,3,4,6,7,8,9,9a-octahydroquinolizin-2-one
    • (7R,9aR)-7-(2,4-Dichlorophenyl)octahydro-2H-quinolizin-2-one
    • 75384-93-9
    • DTXSID90824671
    • Inchi: 1S/C15H17Cl2NO/c16-11-2-4-14(15(17)7-11)10-1-3-12-8-13(19)5-6-18(12)9-10/h2,4,7,10,12H,1,3,5-6,8-9H2/t10-,12+/m0/s1
    • InChI Key: NHGKTJCKWGILCY-CMPLNLGQSA-N
    • SMILES: ClC1C=C(C=CC=1[C@H]1CC[C@@H]2CC(CCN2C1)=O)Cl

Computed Properties

  • Exact Mass: 297.0687196g/mol
  • Monoisotopic Mass: 297.0687196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 349
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.3Ų
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